Cas no 27258-12-4 (5-bromo-4-chloro-1H-pyrazole)

• Product Name: 5-bromo-4-chloro-1H-pyrazole
• CAS No: 27258-12-4
• MF: C₃H₂BrClN₂
• MW: 181.418378353119
• MDL: MFCD22398342
• CID: 4826499
• PubChem ID: 13013117
• Update Time: 2026-02-27

5-bromo-4-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-1H-pyrazole
• 5-Bromo-4-chloro-1H-pyrazole
• 4-chloro-(bromo)pyrazole
• MFCD22398342
• AKOS040825741
• SY270324
• 27258-12-4
• CBA25812
• STL588200
• CS-0184015
• 1H-Pyrazole, 3-bromo-4-chloro-
• PB42442
• SCHEMBL13572344
• P18154
• 5-bromo-4-chloro-1H-pyrazole

• MDL： MFCD22398342
• Inchi： 1S/C3H2BrClN2/c4-3-2(5)1-6-7-3/h1H,(H,6,7)
• InChI Key： SJUYPDARMRALRH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN1)Cl

Computed Properties

• Exact Mass: 179.90899 g/mol
• Monoisotopic Mass: 179.90899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7
• Molecular Weight: 181.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-bromo-4-chloro-1H-pyrazole

Recent Advances in the Application of 5-Bromo-4-chloro-1H-pyrazole (CAS: 27258-12-4) in Chemical Biology and Pharmaceutical Research

5-Bromo-4-chloro-1H-pyrazole (CAS: 27258-12-4) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic potentials.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 5-bromo-4-chloro-1H-pyrazole as a precursor for the development of novel JAK2 kinase inhibitors. The compound's halogenated structure facilitated selective modifications, enabling the synthesis of derivatives with enhanced binding affinity and selectivity for JAK2, a target implicated in myeloproliferative disorders. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology therapeutics.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where 5-bromo-4-chloro-1H-pyrazole was utilized to design antimicrobial agents targeting multidrug-resistant bacterial strains. The researchers synthesized a series of pyrazole-triazole hybrids, which exhibited potent activity against Staphylococcus aureus and Escherichia coli. Mechanistic studies revealed that these hybrids disrupt bacterial cell membrane integrity, offering a promising strategy to combat antibiotic resistance.

Beyond its role in drug discovery, 5-bromo-4-chloro-1H-pyrazole has also been investigated for its utility in chemical biology. A 2024 study in ACS Chemical Biology described its use as a covalent warhead in activity-based protein profiling (ABPP). The compound's electrophilic properties allowed for selective labeling of cysteine residues in target proteins, enabling the identification of novel drug targets in proteomic studies. This approach has opened new avenues for understanding disease mechanisms and developing targeted therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-bromo-4-chloro-1H-pyrazole-derived compounds. Recent efforts have focused on improving solubility and metabolic stability through structural modifications, as highlighted in a 2023 review in European Journal of Medicinal Chemistry. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these optimizations.

In conclusion, 5-bromo-4-chloro-1H-pyrazole (CAS: 27258-12-4) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent design and chemical proteomics. Future research is expected to further explore its therapeutic potential, particularly in addressing unmet medical needs in oncology and infectious diseases.